4-fluoro-N-(3-thioxo-3H-1,2,4-dithiazol-5-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-fluoro-N-(3-thioxo-3H-1,2,4-dithiazol-5-yl)benzamide is a chemical compound that has gained significant interest in the scientific community due to its potential applications in various fields.
Scientific Research Applications
Antifungal Activity
This compound has been studied for its potential antifungal properties. It has shown activity against yeast-like fungus strains, dermatophytes, and molds in vitro, with a minimum inhibitory concentration (MIC) over the test range of 25-100 μg/mL for molds after 5 days of incubation .
Enzymatic Activity Inhibition
The compound has also been evaluated for its ability to inhibit the enzymatic activity of Candida strains .
Apoptosis Agonist Potential
Predictions using PASS software suggest that derivatives of this compound may exhibit activity as apoptosis agonists, which are substances that can induce programmed cell death .
Mechanism of Action
Target of Action
Similar compounds have been found to exhibit potential antifungal activity against yeast-like fungus strains, dermatophytes, and molds .
Mode of Action
It’s worth noting that similar compounds have been found to inhibit the enzymatic activity of candida strains . This suggests that 4-fluoro-N-(3-thioxo-3H-1,2,4-dithiazol-5-yl)benzamide might interact with its targets by inhibiting their enzymatic activity, leading to their dysfunction.
Biochemical Pathways
Given its potential antifungal activity, it may interfere with the metabolic pathways essential for the growth and reproduction of fungi .
Result of Action
Similar compounds have demonstrated potential antifungal activity, suggesting that the compound may lead to the death of fungal cells or inhibit their growth .
properties
IUPAC Name |
4-fluoro-N-(5-sulfanylidene-1,2,4-dithiazol-3-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5FN2OS3/c10-6-3-1-5(2-4-6)7(13)11-8-12-9(14)16-15-8/h1-4H,(H,11,12,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XFFWXQWKCUHLMQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)NC2=NC(=S)SS2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5FN2OS3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-fluoro-N-(3-thioxo-3H-1,2,4-dithiazol-5-yl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.